9-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Specification

• Molecular Formula: C27H25NO5
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 9-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• Standard InChI: InChI=1S/C27H25NO5/c1-30-24-10-8-18(14-25(24)31-2)12-13-28-16-22-23(32-17-28)11-9-20-21(15-26(29)33-27(20)22)19-6-4-3-5-7-19/h3-11,14-15H,12-13,16-17H2,1-2H3
• Standard InChI Key: MONOYLRKXCTXDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2CC3=C(C=CC4=C3OC(=O)C=C4C5=CC=CC=C5)OC2)OC

Introduction

Synthesis and Chemical Reactivity

The synthesis of this compound can involve various routes, typically starting with the formation of the pyrano-benzoxazine core. This core can be synthesized through condensation reactions involving appropriate precursors, followed by substitution reactions to introduce the phenyl and 3,4-dimethoxyphenyl groups. The chemical reactivity of the compound is influenced by its functional groups, including the oxazine and pyran moieties, which can participate in further reactions to modify its biological properties.

Biological Activities and Potential Applications

While specific biological activities of 9-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyl-9,10-dihydro-2H,8H-pyrano[2,3-f]benzoxazin-2-one are not extensively documented, compounds with similar structures often exhibit antioxidant and anticancer properties. The unique combination of structural features in this compound may confer distinct biological properties, making it a candidate for further research in medicinal chemistry.

Related Compounds and Comparison

Compounds with similar chromene or oxazine structures often share biological activities such as antioxidant and anticancer effects. For example:

Compound Name	Molecular Formula
3-(3,4-Dimethoxyphenyl)-9-(2-ethoxyphenyl)-9,10-dihydrochromeno[8,7-e]oxazin-4(8H)-one	Similar chromene structure with ethoxy substitution
N-(2-(3,4-Dimethoxyphenyl)ethyl)-2-{[3-(2-hydroxyethyl)-4-oxo...	Contains similar phenolic substitutions
cis-N-[2-(3,4-Dimethoxyphenyl)ethyl]-1,3,...	Features a hexahydro structure with dimethoxy groups

These compounds highlight the diversity of structural variations and potential biological activities within this class of molecules.